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Compound of Interest

Compound Name: S-acetyl-PEG4-Thiol

Cat. No.: B11934035

This technical guide provides a comprehensive overview of S-acetyl-PEG4-Thiol, a
heterobifunctional crosslinker widely utilized by researchers, scientists, and drug development
professionals. We will explore its structure, physicochemical properties, and key applications,
complete with detailed experimental protocols and visual diagrams to facilitate its practical use
in bioconjugation, drug delivery, and surface modification.

Core Structure and Chemical Properties

S-acetyl-PEG4-Thiol is a versatile reagent characterized by a thiol group at one end of a
tetraethylene glycol (PEG4) chain, which is chemically protected by an acetyl group. This S-
acetyl group ensures the stability of the thiol, preventing premature oxidation to disulfides or
other undesired side reactions. The hydrophilic PEG4 linker enhances the aqueous solubility of
molecules to which it is conjugated, potentially reducing aggregation and immunogenicity.[1][2]

[3]

The terminal group on the other end of the PEG4 chain can be varied to suit different
applications. Common variants include a hydroxyl group (S-acetyl-PEG4-OH), an NHS ester for
reaction with amines, or a propargy! group for click chemistry.[4][5] This guide will focus on the
core functionality of the S-acetylated thiol.

The key feature of this molecule is the ability to selectively deprotect the thiol group under mild
basic conditions, typically using hydroxylamine. This unmasks the reactive sulthydryl group,
making it available for specific covalent bonding to other molecules, most commonly through
thiol-maleimide coupling.
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Physicochemical Data

The following table summarizes the key quantitative properties of representative S-acetyl-
PEG4-Thiol derivatives.

S-acetyl-PEG4- S-acetyl-PEG4- S-acetyl-PEG4- S-acetyl-PEG4-

Property .
OH NHS Ester propargyl Thiol
Molecular
C10H2005S C14H23NO7S C13H2205S C12H2405S2
Formula
Molecular Weight  252.3 g/mol 421.46 g/mol 290.4 g/mol 312.45 g/mol
Not explicitly Not explicitly
CAS Number 223611-42-5 1422540-88-2
available available
Appearance Viscous liquid/oil  Viscous liquid Not specified Not specified
DMSO, DMF,
- Methylene DMSO, DCM, )
Solubility i DMSO, DMF 10 mM in DMSO
Chloride, DMF
Acetonitrile
Purity Typically >98% Not specified 98% Not specified
Storage -20°C, -20°C, 20°C -20°C for 3 years
Conditions desiccated desiccated (powder)

Mechanism of Action and Reaction Pathways

The utility of S-acetyl-PEG4-Thiol in bioconjugation is centered on a two-step process:
deacetylation followed by conjugation. The first step involves the removal of the acetyl
protecting group to expose the free thiol. The second step is the reaction of this thiol with a
compatible functional group on a target molecule, such as a maleimide, to form a stable
thioether bond.
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Step 1: Deacetylation

(S—acetyl—PEG4-R

Hydroxylamine
pH 7.2-7.5

(Stable Precursor)/ >( HS-PEG4-R \
(

Reactive Thiol) )

Step 2: Thiol-Maleimide Conjugation

Maleimide-activated Stable Thioether
Biomolecule Bioconjugate

Experimental Workflow for Deacetylation

( Prepare Deacetylation Solution
(

0.5M Hydroxylamine, 25mM EDTA, pH 7.2-7.5

)

Mix S-acetyl-PEG4-Thiol
with Deacetylation Solution
Incubate for 2 hours
at room temperature

:

Purify via desalting column
into PBS + 10mM EDTA

Free Thiol Ready for Conjugation
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Logical Relationships of S-acetyl-PEG4-Thiol Features

(S-acetyl Protected ThioD Hydrophilic PEG4 Linker

Stability and Inertness Controlled Reactivity Enhanced Aqueous Solubility Improved Biocompatibility

Successful Bioconjugation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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